Cas no 2536-38-1 (18-Bromooctadecanoic acid)

• Product Name: 18-Bromooctadecanoic acid
• CAS No: 2536-38-1
• MF: C₁₈H₃₅BrO₂
• MW: 363.373305559158
• CID: 2837892
• PubChem ID: 5312948
• Update Time: 2025-05-20

18-Bromooctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 18-Bromooctadecanoic acid
• 2536-38-1
• SY287115
• LMFA01090014
• MFCD22055894
• 18-bromooctadecanoicacid
• DTXSID10415621
• 18-bromo-octadecanoic acid
• CHEBI:187760
• BS-46578
• E83930
• SCHEMBL3121266
• Octadecanoic acid, 18-bromo-

• Inchi： 1S/C18H35BrO2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18(20)21/h1-17H2,(H,20,21)
• InChI Key： BSDAIZFMQYOAFY-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 362.18204g/mol
• Monoisotopic Mass: 362.18204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 18-Bromooctadecanoic acid

Introduction to 18-Bromooctadecanoic Acid (CAS No. 2536-38-1) and Its Emerging Applications in Chemical and Pharmaceutical Research

18-Bromooctadecanoic acid, with the chemical formula C₁₈H₃₅BrO₂ and CAS number 2536-38-1, is a long-chain carboxylic acid derivative featuring a bromine substituent at the 18th carbon position. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical development due to its unique structural properties and versatile reactivity. The presence of the bromine atom introduces a high degree of functionalization potential, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 18-bromooctadecanoic acid consists of an 18-carbon alkyl chain terminated by a carboxylic acid group (-COOH) at one end and a bromine atom (Br) at the other. This linear, saturated hydrocarbon backbone provides a stable platform for further chemical modifications, while the bromine substituent serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry and polymer science. The compound's high molecular weight and hydrophobic nature also make it suitable for applications in lipid-based drug delivery systems and surface-modifying agents.

In recent years, 18-bromooctadecanoic acid has been increasingly utilized in the development of novel biomaterials and pharmaceuticals. One particularly promising area is its application as a precursor in the synthesis of polymeric micelles and nanoparticles. These nanostructured carriers offer enhanced solubility for poorly water-soluble drugs, improved bioavailability, and targeted delivery capabilities. For instance, researchers have explored the use of 18-bromooctadecanoic acid to functionalize polyethylene glycol (PEG)-based polymers, creating stealth-like nanoparticles that evade immune system recognition while prolonging circulation time in vivo.

Another emerging application lies in the field of regenerative medicine. The unique chemical properties of 18-bromooctadecanoic acid have been leveraged to develop bioactive coatings for medical implants. By incorporating this compound into polymer coatings, scientists aim to modulate cellular adhesion, proliferation, and differentiation, thereby promoting tissue integration and reducing inflammation around implants such as hip joints or dental prostheses. Preliminary studies suggest that these coatings can significantly enhance the biocompatibility and functionality of medical devices.

The pharmaceutical industry has also shown considerable interest in 18-bromooctadecanoic acid as a building block for drug discovery programs. The bromine atom's reactivity allows for efficient introduction of diverse pharmacophores into larger molecular frameworks. For example, researchers have employed palladium-catalyzed cross-coupling reactions involving 18-bromooctadecanoic acid to synthesize novel heterocyclic compounds with potential antimicrobial or anti-inflammatory properties. Additionally, its incorporation into peptidomimetics has enabled the design of constrained analogs with improved metabolic stability and enhanced binding affinity to biological targets.

Advances in computational chemistry have further expanded the utility of 18-bromooctadecanoic acid in rational drug design. Molecular modeling studies indicate that its extended alkyl chain can facilitate optimal positioning within biological membranes, potentially enhancing drug penetration across lipid bilayers. This insight has guided the development of prodrugs where 18-bromooctadecanoic acid serves as an oil-soluble carrier that undergoes enzymatic cleavage to release the active therapeutic agent at the site of action.

The environmental impact of using 18-bromooctadecanoic acid has also been carefully evaluated. While its long-chain structure suggests potential persistence in aquatic ecosystems, studies have demonstrated its biodegradability under controlled conditions. Researchers are actively exploring green chemistry approaches to optimize synthetic routes, minimizing waste generation and employing renewable feedstocks where possible. These efforts align with broader industry initiatives to develop sustainable alternatives without compromising efficacy or performance.

Looking ahead, the future prospects for 18-bromooctadecanoic acid appear highly promising as new methodologies emerge in synthetic organic chemistry and nanotechnology. Innovations such as photoredox catalysis and flow chemistry are enabling more efficient access to derivatives of this compound, while interdisciplinary collaborations between chemists, biologists, and engineers are uncovering novel applications at an unprecedented pace. As our understanding of molecular interactions deepens, so too will the ways in which 18-bromooctadecanoic acid (CAS No. 2536-38-1) contributes to scientific progress across multiple domains.